Cas no 259862-37-8 (6-(Bromomethyl)-2-methylbenzo[d]thiazole)

6-(Bromomethyl)-2-methylbenzo[d]thiazole is a brominated heterocyclic compound featuring a reactive bromomethyl group attached to a benzo[d]thiazole core. This structural motif makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromomethyl group enables efficient alkylation or nucleophilic substitution reactions, facilitating the introduction of the benzo[d]thiazole moiety into more complex molecular architectures. Its high purity and stability under controlled conditions ensure reliable performance in synthetic applications. The compound’s well-defined reactivity profile and compatibility with various reaction conditions make it a preferred choice for researchers developing novel bioactive compounds or advanced materials.

6-(Bromomethyl)-2-methylbenzo[d]thiazole structure

259862-37-8 structure

Product Name:6-(Bromomethyl)-2-methylbenzo[d]thiazole

CAS No:259862-37-8

MF:C₉H₈BrNS

MW:242.135519981384

CID:4761156

Update Time:2026-02-26

6-(Bromomethyl)-2-methylbenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

- 6-(Bromomethyl)-2-methylbenzo[d]thiazole
- Benzothiazole, 6-(bromomethyl)-2-methyl-
- Inchi： 1S/C9H8BrNS/c1-6-11-8-3-2-7(5-10)4-9(8)12-6/h2-4H,5H2,1H3
- InChI Key： MJBDYJJNMNFEPN-UHFFFAOYSA-N
- SMILES： BrCC1C=CC2=C(C=1)SC(C)=N2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 165
XLogP3: 3.3
Topological Polar Surface Area: 41.1

6-(Bromomethyl)-2-methylbenzo[d]thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059002931-1g	6-(Bromomethyl)-2-methylbenzo[d]thiazole	259862-37-8	97%	1g	$568.70	2023-09-02
Chemenu	CM515800-1g	6-(Bromomethyl)-2-methylbenzo[d]thiazole	259862-37-8	97%	1g	$502	2024-07-28
Ambeed	A928886-1g	6-(Bromomethyl)-2-methylbenzo[d]thiazole	259862-37-8	97%	1g	$512.0	2024-04-20

6-(Bromomethyl)-2-methylbenzo[d]thiazole Related Literature

1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
2. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
5. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768

Additional information on 6-(Bromomethyl)-2-methylbenzo[d]thiazole

Comprehensive Overview of 6-(Bromomethyl)-2-methylbenzo[d]thiazole (CAS No. 259862-37-8): Properties, Applications, and Industry Insights

6-(Bromomethyl)-2-methylbenzo[d]thiazole (CAS No. 259862-37-8) is a specialized heterocyclic compound featuring a benzothiazole core with a bromomethyl functional group at the 6-position and a methyl substituent at the 2-position. This structural configuration endows the molecule with unique reactivity, making it a valuable intermediate in organic synthesis, pharmaceuticals, and materials science. Researchers and industry professionals frequently search for "benzothiazole derivatives," "bromomethylation reactions," or "CAS 259862-37-8 applications," reflecting its relevance in cutting-edge chemical development.

The compound’s electron-rich aromatic system and halogenated side chain enable diverse transformations, such as nucleophilic substitutions or cross-coupling reactions, which are pivotal in constructing complex molecules. Recent trends highlight its utility in designing fluorescent probes and photoactive materials, aligning with the growing demand for sustainable technologies. Searches like "how to synthesize 6-bromomethyl benzothiazole" or "benzothiazole in OLEDs" underscore its role in advancing optoelectronics and energy-efficient displays.

From a synthetic perspective, 6-(Bromomethyl)-2-methylbenzo[d]thiazole is often prepared via direct bromination of pre-functionalized benzothiazoles or through multi-step protocols involving Vilsmeier-Haack reactions. Its stability under inert conditions and compatibility with common solvents (e.g., DMF, THF) make it a practical choice for laboratory-scale and industrial applications. Queries such as "handling bromomethyl compounds safely" or "solubility of CAS 259862-37-8" indicate user interest in its physicochemical properties and operational guidelines.

In pharmaceutical research, this compound serves as a precursor for bioactive molecules, particularly those targeting neurological and oncological pathways. Its benzothiazole scaffold is prevalent in FDA-approved drugs, driving searches for "benzothiazole drug candidates 2024" and "structure-activity relationships of bromomethyl derivatives." Additionally, its potential in agrochemical formulations has sparked discussions on eco-friendly pest control solutions, resonating with global sustainability goals.

Quality control and analytical characterization of 6-(Bromomethyl)-2-methylbenzo[d]thiazole typically involve HPLC, NMR, and mass spectrometry to ensure purity and batch consistency. FAQs like "how to analyze benzothiazole impurities" or "CAS 259862-37-8 spectral data" reflect the need for reliable analytical protocols. Furthermore, regulatory compliance and green chemistry principles are increasingly emphasized, with users seeking "environmental impact of brominated intermediates" or "alternatives to halogenated reagents."

Looking ahead, innovations in catalytic bromination and flow chemistry are expected to enhance the production efficiency of this compound, reducing waste and energy consumption. Its integration into high-performance polymers and nanomaterials also presents exciting opportunities, as evidenced by rising searches for "benzothiazole-based conductive materials." By addressing these interdisciplinary applications, this overview aims to bridge knowledge gaps and inspire further exploration of CAS No. 259862-37-8.